Cas no 1807134-04-8 (2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid)

• Product Name: 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid
• CAS No: 1807134-04-8
• MF: C₁₁H₇ClF₃NO₂S
• MW: 309.691991090775
• CID: 4981056
• Update Time: 2025-11-06

2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H7ClF3NO2S/c12-4-7-1-6(5-16)2-9(19-11(13,14)15)8(7)3-10(17)18/h1-2H,3-4H2,(H,17,18)
• InChI Key： IKGXCXHUWGXMON-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C#N)C=C(C=1CC(=O)O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid

Comprehensive Guide to 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid (CAS No. 1807134-04-8)

2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid (CAS No. 1807134-04-8) is a specialized organic compound with a unique molecular structure that combines multiple functional groups, including a chloromethyl, cyano, and trifluoromethylthio moiety. This compound has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science due to its versatile reactivity and potential applications.

The molecular formula of 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid is C₁₁H₇ClF₃NO₂S, and its molecular weight is 309.69 g/mol. The presence of the trifluoromethylthio group (-SCF₃) is particularly noteworthy, as it is known to enhance the lipophilicity and metabolic stability of molecules, making it a valuable building block in drug discovery. Additionally, the cyano group (-CN) and chloromethyl group (-CH₂Cl) offer further opportunities for chemical modifications, enabling the synthesis of diverse derivatives.

In recent years, the demand for fluorinated compounds like 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a key intermediate for developing novel anti-inflammatory agents, antifungal drugs, and herbicides. The compound's ability to act as a bioisostere for other functional groups further expands its utility in optimizing drug candidates.

From a synthetic perspective, 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid can be prepared through multi-step organic reactions, often involving aryl halide functionalization, nucleophilic substitution, and carboxylic acid derivatization. Its stability under various conditions makes it suitable for use in high-throughput screening and combinatorial chemistry, where reproducibility and purity are critical.

The compound's physicochemical properties, such as solubility, melting point, and stability, are essential considerations for its application in industrial processes. For instance, its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and acetonitrile facilitates its use in solution-phase synthesis. Meanwhile, its solid-state stability ensures long-term storage without significant degradation.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid, such as catalytic processes and solvent-free reactions. These approaches align with global trends toward reducing environmental impact and improving atom economy in chemical manufacturing.

Market analysts predict steady growth for fluorinated building blocks like 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid, particularly in regions with strong pharmaceutical and agrochemical industries. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of drug developers and agrochemical formulators.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid is crucial for unlocking its full potential. Computational tools like molecular docking and QSAR modeling can provide insights into its interactions with biological targets, aiding in the design of more effective compounds.

In summary, 2-Chloromethyl-4-cyano-6-(trifluoromethylthio)phenylacetic acid (CAS No. 1807134-04-8) represents a valuable chemical intermediate with broad applications in drug discovery, agrochemical development, and material science. Its unique combination of functional groups and reactivity makes it a focal point for ongoing research and innovation.